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Compound of Interest

Compound Name: 4-Methylhistamine

Cat. No.: B1206604 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a comprehensive guide for the preparation, storage, and

handling of 4-Methylhistamine dihydrochloride stock solutions. 4-Methylhistamine is a potent

and selective agonist for the histamine H4 receptor, making it a critical tool in immunology,

inflammation, and cancer research.[1] Adherence to proper preparation protocols is essential

for ensuring experimental reproducibility and accuracy. This document includes detailed

protocols, solubility data, stability information, and safety precautions.

Introduction
4-Methylhistamine dihydrochloride is a high-affinity agonist for the H4 receptor, with a Ki value

of approximately 7 nM.[2] It exhibits over 100-fold selectivity for the H4 receptor compared to

other histamine receptor subtypes.[2] This selectivity makes it an invaluable pharmacological

tool for investigating the physiological and pathophysiological roles of the H4 receptor. Accurate

preparation of stock solutions is the first critical step in any experiment utilizing this compound.

Physicochemical and Solubility Data
Proper solvent selection is crucial for preparing accurate and stable stock solutions. The

solubility of 4-Methylhistamine dihydrochloride can vary based on the solvent and the specific
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batch of the compound due to hydration. Always refer to the batch-specific molecular weight

provided on the vial or Certificate of Analysis when performing calculations.

Property Value

Molecular Weight 198.09 g/mol (anhydrous)

CAS Number 36376-47-3

Appearance White to pale beige solid

Solubility in Water Up to 50 mM

Solubility in DMSO 20 mg/mL

Solubility in Ethanol 1 mg/mL

Solubility in PBS (pH 7.2) 10 mg/mL

Experimental Protocols
Materials

4-Methylhistamine dihydrochloride powder

Sterile, high-purity solvent (e.g., sterile deionized water, DMSO, or PBS)

Calibrated analytical balance

Sterile conical tubes or vials

Pipettors and sterile tips

Vortex mixer

(Optional) Sonicator

Protocol for Preparing a 10 mM Aqueous Stock Solution
Determine the Required Mass:
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Use the following formula to calculate the mass of 4-Methylhistamine dihydrochloride

needed: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular

Weight ( g/mol )

For example, to prepare 10 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 10 mL x

198.09 g/mol = 19.809 mg

Weighing the Compound:

Tare a sterile microcentrifuge tube or vial on a calibrated analytical balance.

Carefully weigh the calculated mass of the 4-Methylhistamine dihydrochloride powder

into the tube.

Dissolution:

Add approximately 80% of the final desired volume of sterile deionized water to the tube.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, brief sonication may be used.

Final Volume Adjustment:

Once the solid is completely dissolved, add sterile deionized water to reach the final

desired volume.

Vortex the solution again to ensure homogeneity.

Sterilization and Storage:

For sterile applications, the stock solution can be filter-sterilized through a 0.22 µm syringe

filter.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots as recommended in the stability table below.
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Stock Solution Stability and Storage
Storage Temperature Shelf Life Notes

-80°C 6 months
Recommended for long-term

storage.

-20°C 1 month Suitable for short-term storage.

Note: Always store solutions in tightly sealed containers to prevent evaporation and

contamination. The solid form should be desiccated at room temperature.

Safety Precautions
Handle 4-Methylhistamine dihydrochloride in accordance with good laboratory practices. It is

classified as an irritant, causing skin and serious eye irritation. May also cause respiratory

irritation.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with

side shields, gloves, and a lab coat.

Handling: Avoid breathing dust. Use in a well-ventilated area. Wash hands thoroughly after

handling.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Diagrams

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1206604?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Experimental Use

Calculate Mass

Weigh Compound
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Thaw Aliquot

Begin Experiment
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Treat Cells/Tissues
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Caption: Experimental workflow for preparing and using 4-Methylhistamine dihydrochloride.
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Caption: Simplified signaling pathway of the H4 receptor activated by 4-Methylhistamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for 4-Methylhistamine
Dihydrochloride Stock Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206604#preparing-4-methylhistamine-
dihydrochloride-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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